Cas no 842-18-2 (7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt)

• Product Name: 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt
• CAS No: 842-18-2
• MF: C₁₀H₈KO₇S₂
• MW: 343.39462184906
• MDL: MFCD09750374
• CID: 40056
• PubChem ID: 87573441
• Update Time: 2025-05-20

7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1,3-naphthalenedisulfonic acid, dipotassium salt
• dipotassium 7-hydroxynaphthalene-1,3-disulfonate
• G salt
• G Acid
• Dipotassium 2-Naphthol-6,8-disulfonate Hydrate
• 2-Naphthol-6,8-Disulfonic Acid Dipotassium Salt
• 2-Naphthol-6.8-disulfonicaciddipotassiumsalt
• Dipotassium 2-naphthol-6,8-disulfonate
• Dipotassium 7-hydroxynaphthalene-1,3-disulphonate
• 2-naphthol 6,8-disulfonate potassium salt
• 7-hydroxy-1,3-naphthalene-disulfonic acid,dipotassium salt
• dipotassium 2-hydroxynaphthalene-6,8-disulfonate
• Dipotassium 7-hydrox
• dipotassium 7-hydroxy-1,3-naphthalenedisulfonate
• G ACID DIPO
• G SALT (ACID)
• potassium 2-naphtol-6,8-disulfonate
• Potassium2-naphthol-6,8-disulfonate
• POTASSIUM7-HYDROXY-1,3-NAPHTHALENEDISULFONATE
• Y ACID DIPOTASSIUM SALT
• Dipotassium 7-Hydroxy-1,3-naphthalenedisulfonate Hydrate
• G Acid Dipotassium Salt Hydrate
• 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Hydrate
• 2-Naphthol-6,8-disulfonic Acid Dipotassium Salt Hydrate
• 7-Hydroxy-1,3-naphthalenedisulfonic acid dipotassium salt
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, dipotassium salt
• I4S7VVU23A
• G Acid Dipotassium Salt
• Potassium 7-hydroxynaphthalene-1,3-disulfonate
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, potassium salt (1:
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, dipotassium salt (8CI, 9CI)
• 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt

• MDL： MFCD09750374
• Inchi： 1S/C10H8O7S2.K/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;/h1-5,11H,(H,12,13,14)(H,15,16,17);
• InChI Key： IJDNYCGMOOIFDP-UHFFFAOYSA-N
• SMILES： [K].O=S(C1C=C(S(O)(=O)=O)C2C(=CC=C(C=2)O)C=1)(O)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White needle crystals, industrial products are light gray paste.
• PSA: 151.39000
• LogP: 2.51520
• Solubility: It is soluble in water and has light blue fluorescence. It is slightly purple in dilute lye. It turns blue in ferric chloride and neutral solution and turns blue-green when heated.

7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Security Information

• Safety Instruction： S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt

Introduction to 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt (CAS No. 842-18-2)

7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt, identified by its Chemical Abstracts Service (CAS) number 842-18-2, is a significant compound in the field of pharmaceutical and chemical research. This potassium salt derivative of 7-hydroxy-1,3-naphthalenedisulfonic acid has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. The compound's unique structural properties, characterized by the presence of two sulfonic acid groups and a hydroxyl group on a naphthalene core, make it a valuable intermediate in the synthesis of various bioactive molecules.

The 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt is widely utilized in the development of pharmaceuticals, where its ability to act as a chelating agent and a ligand in coordination chemistry is particularly useful. The dipotassium salt form enhances solubility in aqueous solutions, making it more accessible for various biochemical applications. This property is especially beneficial in drug formulations where water solubility is a critical factor for bioavailability and therapeutic efficacy.

In recent years, the compound has been explored in the context of drug discovery and development. Its structural motif is reminiscent of natural products that exhibit significant biological activity. Researchers have leveraged this scaffold to design novel molecules with potential therapeutic benefits. For instance, derivatives of 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl and sulfonic acid groups provide multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt is its role in material science. The compound's ability to form stable complexes with metals has led to its use in catalysis and as a precursor for advanced materials. For example, it has been employed in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are materials with high surface areas and tunable pore sizes. These frameworks have potential applications in gas storage, separation technologies, and even as catalysts for chemical reactions.

The pharmaceutical industry has also shown interest in 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt due to its potential as a prodrug or a pharmacophore. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. The structural features of this compound make it an attractive candidate for such applications. Additionally, its sulfonate groups can enhance binding affinity to biological targets, making it useful in designing drugs that require precise targeting.

Recent advancements in computational chemistry have further highlighted the significance of 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These studies have guided the design of more effective derivatives with improved pharmacokinetic profiles. The ability to predict the behavior of this compound using computational methods has accelerated drug discovery processes significantly.

The environmental impact of using 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt has also been a point of interest. Researchers are investigating sustainable synthetic routes to produce this compound with minimal environmental footprint. Green chemistry principles are being applied to develop processes that reduce waste and energy consumption while maintaining high yields. Such efforts align with global initiatives to promote sustainable chemical manufacturing.

In conclusion,7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt (CAS No. 842-18-2) is a multifaceted compound with broad applications across pharmaceuticals and material science. Its unique structural properties enable diverse functionalities, making it indispensable in modern chemical research. As new discoveries continue to emerge,7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt will undoubtedly play an increasingly important role in developing innovative solutions for complex challenges.